Cas no 903184-79-2 (N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylcyclopropanecarboxamide)

• Product Name: N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylcyclopropanecarboxamide
• CAS No: 903184-79-2
• MF: C₂₂H₁₇NO₄
• MW: 359.374686002731
• CID: 5494161
• Update Time: 2025-08-04

N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(7-methyl-2-oxochromen-4-yl)-1-benzofuran-3-yl]cyclopropanecarboxamide
• N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylcyclopropanecarboxamide

• Inchi： 1S/C22H17NO4/c1-12-6-9-14-16(11-19(24)26-18(14)10-12)21-20(23-22(25)13-7-8-13)15-4-2-3-5-17(15)27-21/h2-6,9-11,13H,7-8H2,1H3,(H,23,25)
• InChI Key： VXINWGSDVBHBNK-UHFFFAOYSA-N
• SMILES： C1(C(NC2C3=CC=CC=C3OC=2C2C3=CC=C(C)C=C3OC(=O)C=2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylcyclopropanecarboxamide

Professional Introduction to Compound with CAS No. 903184-79-2 and Product Name: N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylcyclopropanecarboxamide

Compound with the CAS number 903184-79-2 and the product name N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylcyclopropanecarboxamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups, including a benzofuran moiety, a chromenone core, and a cyclopropane ring, which collectively contribute to its unique chemical properties and biological activities.

The benzofuran moiety is a prominent feature of this compound, known for its presence in numerous biologically active natural products and synthetic molecules. This structural unit is often associated with various pharmacological effects, including anti-inflammatory, antimicrobial, and antioxidant properties. The chromenone core, on the other hand, is a well-studied scaffold in medicinal chemistry, recognized for its role in several therapeutic agents. Chromenones are particularly noted for their ability to interact with biological targets such as enzymes and receptors, making them valuable candidates for drug discovery.

The incorporation of a cyclopropane ring into the molecular structure of this compound adds another layer of complexity and potential functionality. Cyclopropane rings are known for their strained three-membered carbon structure, which can influence the compound's reactivity and interactions with biological systems. This structural feature has been exploited in various drug molecules to enhance binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological targets. Studies using molecular dynamics simulations and quantum mechanical calculations have revealed that the benzofuran moiety and the chromenone core can effectively engage with specific amino acid residues in protein targets, suggesting potential applications in modulating enzyme activity and receptor binding. Furthermore, the presence of the cyclopropane ring has been found to enhance the compound's binding affinity through steric interactions, which could be crucial for developing more potent and selective pharmaceutical agents.

In the realm of drug development, this compound has shown promise as a lead molecule for further optimization. Researchers have been exploring various synthetic strategies to modify its structure while retaining or enhancing its biological activity. Techniques such as combinatorial chemistry, high-throughput screening, and structure-based drug design are being employed to identify derivatives with improved pharmacokinetic properties and reduced side effects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic transformations include the formation of the benzofuran-benzofuran linkage, the introduction of the chromenone core, and the installation of the cyclopropane ring. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and organocatalytic approaches, have facilitated more efficient and scalable synthesis routes for complex molecules like this one.

From a pharmacological perspective, preliminary studies have indicated that this compound exhibits interesting biological activities. For instance, it has demonstrated inhibitory effects on certain enzymes implicated in inflammatory pathways, suggesting potential therapeutic applications in conditions such as arthritis and autoimmune diseases. Additionally, its interaction with specific receptors has been explored, revealing possible uses in neurological disorders.

The development of novel pharmaceutical agents relies heavily on understanding their metabolic fate within living systems. Investigating the metabolism of this compound has provided valuable insights into its potential toxicity profiles and drug-drug interactions. Techniques such as mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and metabolomics have been instrumental in identifying major metabolic pathways and degradation products.

Regulatory considerations play a crucial role in the commercialization of pharmaceutical products derived from compounds like this one. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for ensuring safety and efficacy. Researchers must navigate complex regulatory landscapes to bring new drugs to market while adhering to ethical standards.

The economic impact of developing new pharmaceuticals cannot be overstated. Investments in research and development (R&D) are vital for advancing medical treatments and improving patient outcomes. Companies specializing in biopharmaceuticals often collaborate with academic institutions and research organizations to accelerate innovation in drug discovery.

Future directions in the study of this compound include exploring its potential applications in combination therapies, where it may be used alongside other drugs to achieve synergistic effects. Additionally, investigating its role in preclinical models will provide further evidence of its therapeutic potential before human clinical trials can commence.

In conclusion, compound with CAS No. 903184-79-2 represents a promising candidate for further development in pharmaceutical research. Its unique molecular structure, characterized by key functional groups such as the benzofuran moiety, chromenone core, and cyclopropane ring, contributes to its diverse range of biological activities. Ongoing research efforts aim to optimize its synthesis, understand its mechanisms of action, and evaluate its safety profiles for potential therapeutic applications.